Cas no 2165941-16-0 (trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol)

• Product Name: trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol
• CAS No: 2165941-16-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD32663498
• CID: 5460408
• PubChem ID: 126846710
• Update Time: 2025-07-22

trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(4-aminopiperidin-1-yl)oxolan-3-ol
• rac-(3R,4S)-4-(4-aminopiperidin-1-yl)oxolan-3-ol
• 3-Furanol, 4-(4-amino-1-piperidinyl)tetrahydro-, (3S,4R)-
• trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol

• MDL： MFCD32663498
• Inchi： 1S/C9H18N2O2/c10-7-1-3-11(4-2-7)8-5-13-6-9(8)12/h7-9,12H,1-6,10H2/t8-,9-/m1/s1
• InChI Key： ZFMAVIIJBKNFSK-RKDXNWHRSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1CCC(CC1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: -1
• Topological Polar Surface Area: 58.7

Additional information on trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol

Introduction to trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol (CAS No. 2165941-16-0)

trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2165941-16-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecule's structure, featuring a piperidine ring linked to an oxolan moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong> piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In contrast, the< strong> oxolan moiety introduces additional functional groups that can participate in hydrogen bonding and other interactions with biological targets. This combination of structural features makes< strong> trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol a promising candidate for further investigation in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The< strong> trans configuration of the molecule is particularly noteworthy, as it can influence the compound's pharmacokinetic properties and binding affinity to biological targets. Studies have shown that the< strong> 4-amino piperidine group can serve as a critical interaction point with enzymes and receptors, making it a valuable component in the development of novel therapeutics.

In the context of contemporary research,< strong> trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol has been explored for its potential role in addressing various diseases. For instance, its structural framework suggests compatibility with enzymes involved in metabolic pathways, making it a candidate for treating conditions related to metabolic disorders. Additionally, the< strong> oxolan group's ability to form stable hydrogen bonds could enhance its binding interactions with therapeutic targets, improving drug efficacy.

The synthesis of< strong> trans-4-(4-aminopiperidin-1-yl)oxolan-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further biological testing. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired stereocenter and functional groups.

Evaluation of< strong> trans-4-(4-amino piperidine)-based compounds has revealed their potential in modulating biological pathways associated with inflammation and neurodegeneration. Preclinical studies have demonstrated that derivatives of this scaffold can exhibit significant pharmacological activity without causing adverse effects. These findings underscore the importance of< strong> oxolan-containing molecules in developing next-generation pharmaceuticals.

The future prospects of< strong>CAS No. 2165941-16-0 are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs based on this versatile scaffold. As our understanding of biological systems continues to evolve, compounds like< strong-trans-(4-(4-amino-piperidin)-1-yloxolan)-3iol-will play an increasingly important role in addressing unmet medical needs.